4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid

• IUPAC Name: 4-chloropyrrolo[1,2-b]pyridazine-3-carboxylic acid
• InChI: InChI=1S/C8H5ClN2O2/c9-7-5(8(12)13)4-10-11-3-1-2-6(7)11/h1-4H,(H,12,13)
• InChI Key: YWLBDEYWEUPPQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C1)C(=C(C=N2)C(=O)O)Cl
• Molecular Formula: C8H5ClN2O2
• Molecular Weight: 196.59 g/mol

Description

4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H5ClN2O2 and its molecular weight is 196.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolved ethyl 4-chloropyrrolo[1,2-b]pyridazine-3-carboxylate (Preparation 2 from Step 5B, 2 g, 8.90 mmol) in THF (12 mL) and added water (2 mL) followed by monohydrated lithium hydroxide (0.747 g, 17.81 mmol) and the resulting yellow mixture was sonicated to give a fine dispersion followed by heating to 55° C. and stirring vigorously for one hour. After removing the organics under vacuum, the resulting residue was dissolved in ˜50 mL of water and 6 N aqueous HCl added until acidic giving a yellow slurry of the product. The product was extracted with ethyl acetate, washed with brine, dried over Na2SO4, decanted and conc. in vacuo to afford 1.8 g (˜quant.) of a yellow solid as the title compound. LCMS (condition B): m/z=197.1, 199.0. HPLC (condition B): Retention time=2.59 min.